Cas no 2940861-98-1 (N1,N4-Dimethyl-1,4-cyclohexanediamine dihydrochloride)

• Product Name: N1,N4-Dimethyl-1,4-cyclohexanediamine dihydrochloride
• CAS No: 2940861-98-1
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• CID: 6796796
• PubChem ID: 67651120
• Update Time: 2025-10-28

N1,N4-Dimethyl-1,4-cyclohexanediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-N1,N4-dimethylcyclohexane-1,4-diamine
• TRANS-N1,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE DIHYDROCHLORIDE
• E88343
• PS-16551
• trans-N1,N4-dimethylcyclohexane-1,4-diamine;dihydrochloride
• N1,N4-Dimethylcyclohexane-1,4-diamine dihydrochloride
• 2940873-98-1
• 99769-10-5
• cis-N1,N4-dimethylcyclohexane-1,4-diamine;dihydrochloride
• SCHEMBL8648521
• PS-16550
• F85970
• CIS-N1,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE DIHYDROCHLORIDE
• N1,N4-dimethylcyclohexane-1,4-diamine;dihydrochloride
• N1,N4-Dimethyl-1,4-cyclohexanediamine dihydrochloride
• 2940861-98-1
• F85971
• 1-N,4-N-dimethylcyclohexane-1,4-diamine;dihydrochloride
• PS-18051
• starbld0026537
• SCHEMBL8648518

• Inchi： 1S/C8H18N2.2ClH/c1-9-7-3-5-8(10-2)6-4-7;;/h7-10H,3-6H2,1-2H3;2*1H
• InChI Key： DXMUXXDXZXVDNR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)C1CCC(CC1)NC

Computed Properties

• Exact Mass: 214.1003540g/mol
• Monoisotopic Mass: 214.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Additional information on N1,N4-Dimethyl-1,4-cyclohexanediamine dihydrochloride

Research Update on N1,N4-Dimethyl-1,4-cyclohexanediamine Dihydrochloride (CAS: 2940861-98-1)

N1,N4-Dimethyl-1,4-cyclohexanediamine dihydrochloride (CAS: 2940861-98-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent research has highlighted its role in the development of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective kinase inhibitors, which show promise in cancer therapy. The study reported that derivatives of N1,N4-Dimethyl-1,4-cyclohexanediamine dihydrochloride exhibited potent inhibitory activity against certain oncogenic kinases, with IC50 values in the nanomolar range.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A recent preclinical study investigated its derivatives as modulators of neurotransmitter receptors, particularly those involved in neurodegenerative diseases like Alzheimer's and Parkinson's. The findings suggested that these derivatives could cross the blood-brain barrier and exhibit neuroprotective effects, making them promising candidates for further development.

In addition to its therapeutic potential, researchers have also explored the compound's physicochemical properties and stability under various conditions. A study published in the European Journal of Pharmaceutical Sciences examined its solubility, stability, and degradation profiles, providing valuable insights for formulation development. The results indicated that the compound remains stable under physiological pH conditions, which is crucial for its bioavailability and efficacy in vivo.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on structural modifications to enhance its selectivity, reduce off-target effects, and improve its metabolic stability. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, N1,N4-Dimethyl-1,4-cyclohexanediamine dihydrochloride (CAS: 2940861-98-1) represents a versatile and valuable scaffold in drug discovery. Its applications span across oncology, CNS disorders, and beyond, with ongoing research continually uncovering new possibilities. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.